Cas no 73731-86-9 (Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-)

• Product Name: Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
• CAS No: 73731-86-9
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• MDL: MFCD22417275
• CID: 837707
• PubChem ID: 5315503
• Update Time: 2025-04-19

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy-
• Broussonin B
• 4-[3-(4-Hydroxyphenyl)propyl]-3-methoxyphenol
• [ "" ]
• CHEMBL463454
• SCHEMBL6822049
• BroussoninB
• CS-0023595
• B0005-458170
• 73731-86-9
• CJJJQWAYMRTLJT-UHFFFAOYSA-N
• BDBM50380997
• 4-3-(4-ydroxyphenyl)ropyl]-3-ethoxyphenol
• HY-N2961
• AKOS032948864
• GLXC-18487
• FS-9269
• DA-60314
• 4-(3-(4-Hydroxyphenyl)propyl)-3-methoxyphenol

• MDL： MFCD22417275
• Inchi： 1S/C16H18O3/c1-19-16-11-15(18)10-7-13(16)4-2-3-12-5-8-14(17)9-6-12/h5-11,17-18H,2-4H2,1H3
• InChI Key： CJJJQWAYMRTLJT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCCC1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 258.12600
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 439.7±35.0 °C at 760 mmHg
• Flash Point: 219.7±25.9 °C
• PSA: 49.69000
• LogP: 3.28170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Phenol,4-[3-(4-hydroxyphenyl)propyl]-3- methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether